Cas no 1553908-79-4 (5-2-(pyrrolidin-1-yl)ethyl-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-2-(pyrrolidin-1-yl)ethyl-1,2-oxazole-4-carboxylic acid
• CAS No: 1553908-79-4
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6424397
• PubChem ID: 83820780
• Update Time: 2025-06-11

5-2-(pyrrolidin-1-yl)ethyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-(pyrrolidin-1-yl)ethyl-1,2-oxazole-4-carboxylic acid
• 5-[2-(pyrrolidin-1-yl)ethyl]-1,2-oxazole-4-carboxylic acid
• EN300-1773372
• 1553908-79-4

• Inchi： 1S/C10H14N2O3/c13-10(14)8-7-11-15-9(8)3-6-12-4-1-2-5-12/h7H,1-6H2,(H,13,14)
• InChI Key： OKQJWZHKWPKIHZ-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C=N1)CCN1CCCC1

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 66.6Ų

Additional information on 5-2-(pyrrolidin-1-yl)ethyl-1,2-oxazole-4-carboxylic acid

5-2-(Pyrrolidin-1-yl)ethyl-1,2-oxazole-4-carboxylic acid (CAS No. 1553908-79-4): A Comprehensive Overview

5-2-(Pyrrolidin-1-yl)ethyl-1,2-oxazole-4-carboxylic acid (CAS No. 1553908-79-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles and features a unique combination of a pyrrolidine ring and an ethyl substituent, making it a valuable candidate for various applications, including drug discovery and development.

The structure of 5-2-(pyrrolidin-1-yl)ethyl-1,2-oxazole-4-carboxylic acid is characterized by a central oxazole ring with a carboxylic acid group at the 4-position and a pyrrolidine-substituted ethyl group at the 2-position. This structural arrangement confers specific chemical properties that are crucial for its biological activity and potential therapeutic applications. The presence of the carboxylic acid group allows for the formation of hydrogen bonds, which can enhance the compound's interactions with biological targets.

Recent research has focused on the pharmacological properties of 5-2-(pyrrolidin-1-yl)ethyl-1,2-oxazole-4-carboxylic acid. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for the treatment of inflammatory diseases and oxidative stress-related conditions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 5-2-(pyrrolidin-1-yl)ethyl-1,2-oxazole-4-carboxylic acid effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, 5-2-(pyrrolidin-1-yl)ethyl-1,2-oxazole-4-carboxylic acid has been investigated for its neuroprotective effects. Research conducted by a team at the University of California found that this compound can protect neurons from oxidative damage and reduce neuroinflammation in animal models of neurodegenerative diseases. These findings highlight the compound's potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 5-2-(pyrrolidin-1-yl)ethyl-1,2-oxazole-4-carboxylic acid involves several well-established chemical reactions. One common synthetic route involves the condensation of an appropriate carboxylic acid derivative with a pyrrolidine-substituted aldehyde or ketone, followed by cyclization to form the oxazole ring. This process can be optimized to achieve high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

The safety profile of 5-2-(pyrrolidin-1-y)ethyl)-1,2-thiazole)-4-carboxylic acid is another important aspect to consider. Preclinical studies have shown that this compound has low toxicity and good tolerability in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans. Ongoing clinical trials are currently investigating the use of 5-2-(pyrrolidin-1-y)ethyl)-1,2-thiazole)-4-carboxylic acid in various therapeutic contexts, including chronic inflammatory diseases and neurodegenerative disorders.

In conclusion, 5-2-(pyrrolidin-1-y)ethyl)-1,2-thiazole)-4-carboxylic acid (CAS No. 1553908-79-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As more studies are conducted, it is likely that this compound will play an increasingly important role in the treatment of various diseases and conditions.